6-Bromo-2-methylimidazo[1,2-a]pyridin-3-amine

• IUPAC Name: 6-bromo-2-methylimidazo[1,2-a]pyridin-3-amine
• InChI: InChI=1S/C8H8BrN3/c1-5-8(10)12-4-6(9)2-3-7(12)11-5/h2-4H,10H2,1H3
• InChI Key: JCNKLKPIXFOJPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=C(C=CC2=N1)Br)N
• Molecular Formula: C8H8BrN3
• Molecular Weight: 226.07 g/mol

Description

“6-Bromo-2-methylimidazo[1,2-a]pyridin-3-amine” is a chemical compound. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of this compound involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. The synthesis of this scaffold employs different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The molecular structure of “6-Bromo-2-methylimidazo[1,2-a]pyridin-3-amine” is characterized by a fused bicyclic 5–6 heterocycle. The InChI code for this compound is 1S/C10H12BrN3/c1-3-8-10 (12-2)14-6-7 (11)4-5-9 (14)13-8/h4-6,12H,3H2,1-2H3.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties. A few examples of imidazo[1,2-a]pyridine exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Scientific Research Applications

Medicinal Chemistry

This compound has been explored for its potential in treating tuberculosis. .

Material Science

The imidazo[1,2-a]pyridine moiety is recognized for its wide range of applications in material science due to its structural character. .

Mechanism of Action

Target of Action

The compound 6-Bromo-2-methylimidazo[1,2-a]pyridin-3-amine belongs to the class of imidazo[1,2-a]pyridines . This class of compounds has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . They have been evaluated for their inhibitory activity against various targets such as EGFR and HER2 .

Mode of Action

Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) . The acute TB mouse model indicated a significant reduction of bacterial load when treated with these compounds .

Biochemical Pathways

Imidazo[1,2-a]pyridines have been associated with diverse bioactivity, including antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties . They have also been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators .

Result of Action

Imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Future Directions

Imidazo[1,2-a]pyridine derivatives have a wide range of applications in medicinal chemistry and are recognized as a “drug prejudice” scaffold. Therefore, the future directions for “6-Bromo-2-methylimidazo[1,2-a]pyridin-3-amine” could involve further exploration of its potential applications in drug discovery and development.